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Compound of Interest

Compound Name: Decyl acetate

Cat. No.: B1670159 Get Quote

Introduction: Decyl acetate (CAS No. 112-17-4) is a colorless liquid ester known for its

characteristic fruity, floral odor.[1] It is utilized as a flavoring agent in the food industry and as a

fragrance ingredient in perfumes, cosmetics, and other personal care products.[2][3] This guide

provides a comprehensive overview of the safety, handling, and toxicological properties of

decyl acetate, intended for researchers, scientists, and professionals in drug development and

chemical manufacturing.

Physical and Chemical Properties
Decyl acetate is a stable, combustible liquid that is insoluble in water but soluble in organic

solvents like alcohol.[1][3][4] Its physical and chemical characteristics are essential for

understanding its behavior in various applications and for developing appropriate handling

procedures.
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Property Value Source(s)

CAS Number 112-17-4 [1][2][5][6]

Molecular Formula C₁₂H₂₄O₂ [3][5][7]

Molecular Weight 200.32 g/mol [3][5][8]

Appearance Clear, colorless liquid [1][5]

Odor Fruity, floral, pear-like [1][4]

Boiling Point
126-127 °C @ 20 mmHg; 272

°C @ 760 mmHg
[3][8]

Melting Point -15 °C [3]

Flash Point
> 93.3 °C to 110 °C (Closed

Cup)
[1][8][9]

Density / Specific Gravity 0.862 - 0.870 g/mL at 20-25 °C [1][3][5][9]

Vapor Pressure 0.00347 - 0.03 mmHg at 25 °C [3][8][10]

Solubility
Insoluble in water; Soluble in

alcohol
[1][3][4][9]

Refractive Index 1.425 - 1.430 at 20 °C [1][3][5][9]

Hazard Identification and GHS Classification
The GHS classification for decyl acetate presents some variability across different sources.

The most consistently reported hazard is its toxicity to aquatic life.[2] It is also classified by

some suppliers as a combustible liquid.[8][11]
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Hazard
Class

Pictogram
Signal
Word

Hazard
Statement(s
)

Precautiona
ry
Statement(s
)

Source(s)

Aquatic

Hazard

(Acute)

GHS09

(Environment

)

Warning

H400: Very

toxic to

aquatic life

P273: Avoid

release to the

environment.

[2]

Aquatic

Hazard

(Chronic)

GHS09

(Environment

)

Warning

H410: Very

toxic to

aquatic life

with long

lasting effects

P391: Collect

spillage.

P501:

Dispose of

contents/cont

ainer to an

approved

waste

disposal

plant.

[2]

Flammable

Liquids

None

specified
Warning

Combustible

liquid

(Category 4)

Keep away

from

heat/sparks/o

pen

flames/hot

surfaces. —

No smoking.

[8][11]

Note: Some sources report that decyl acetate does not meet the criteria for GHS hazard

classification.[3][9]

Toxicological Profile
Decyl acetate is considered to have low acute toxicity.[8] The primary health concerns are mild

irritation upon direct contact with skin or eyes.[8]

Acute Oral Toxicity: Expected to be a low ingestion hazard.[8]
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Acute Inhalation Toxicity: Health hazard information is incomplete, but inhalation of vapors

may cause drowsiness and dizziness.[4][8]

Skin Contact: May cause mild skin irritation after prolonged or repeated exposure.[4][8]

Eye Contact: May cause mild eye irritation upon direct contact.[8]

Sensitization: An 8% solution was found to cause no irritation or sensitization.[9]

Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by

IARC or ACGIH.[12]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to ensure safety and maintain the integrity

of decyl acetate. This involves using appropriate engineering controls, personal protective

equipment, and storage conditions.

Experimental Protocol: Standard Handling Procedure
Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that

an eyewash station and safety shower are readily accessible.[4]

Ventilation: Handle the substance in a well-ventilated area.[2] Local exhaust ventilation is

typically required to control exposure.[4]

Grounding: When transferring the substance, ensure all equipment is properly grounded to

prevent static discharge, which could be an ignition source.[8]

Procedure: Avoid all personal contact, including inhalation of vapors or mists.[2][4] Avoid

contact with skin and eyes.[2] Use non-sparking tools.[2]

Post-Handling: After use, wash hands thoroughly.[2] Clean the work area and properly

dispose of any contaminated materials.
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Caption: Workflow for the safe handling of decyl acetate.
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Storage Conditions
Store containers tightly closed in a dry, cool, and well-ventilated place.[2][11] Keep the

substance away from heat, sparks, open flames, and other sources of ignition.[8][11] It is

incompatible with strong oxidizing agents and strong acids/bases.[4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is essential to prevent exposure when engineering controls are not

sufficient.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[2][4]

Skin Protection: Chemical-resistant gloves (e.g., Nitrile rubber, Neoprene, PVC) are required.

[2][4][12] Gloves must be inspected before use and replaced if contaminated.[2][12] Wear

impervious clothing, such as overalls or a P.V.C. apron, to prevent skin contact.[2][4]

Respiratory Protection: If there is a risk of overexposure due to vapor or aerosol formation,

use an approved respirator with a Type A filter for organic vapors.[4][12]

First Aid Measures
Immediate and appropriate first aid can significantly reduce the adverse effects of accidental

exposure.
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Caption: First aid response protocol for decyl acetate exposure.

Inhalation: Move the victim to fresh air.[2] If breathing is difficult, administer oxygen.[2] If the

person is not breathing, provide artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected area with

soap and plenty of water.[2] If irritation develops or persists, seek medical attention.[8]

Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,

ensuring to wash under the eyelids.[2][11] Remove contact lenses if present and easy to do.

[12] Get medical attention.[11]

Ingestion: Rinse mouth with water.[2] Do not induce vomiting.[8] Call a physician or poison

control center if the person feels unwell or if a large amount is ingested.[8]

Fire-Fighting Measures
Decyl acetate is a combustible liquid.[8][11]

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[2][4] Water spray or mist can be used to cool closed containers.[11]
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Specific Hazards: Containers may explode when heated.[11] Vapors are heavier than air and

may travel along the ground to a source of ignition.[12] Combustion products include carbon

dioxide.[4]

Protective Actions for Fire-Fighters: Wear full body protective clothing and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[2][4]

[11]

Accidental Release Measures
Prompt and correct action is necessary to control spills and prevent environmental

contamination.

Experimental Protocol: Spill Containment and Cleanup
Evacuation and Ignition Control: Evacuate personnel from the spill area and move upwind.[2]

[4] Eliminate all sources of ignition (e.g., sparks, open flames, hot surfaces).[2][8]

Ventilation: Ensure adequate ventilation in the affected area.

Personal Protection: Don appropriate PPE, including respiratory protection, chemical-

resistant gloves, and eye protection.[2] Avoid breathing vapors and contacting the spilled

material.[2][4]

Containment: Prevent the spill from entering drains or waterways.[2] For large spills, dike the

material.[8]

Cleanup: Absorb the spill with an inert material such as dry sand, earth, or vermiculite.[8]

Collect the absorbed material and place it into a suitable, closed, and labeled container for

disposal.[2]

Decontamination: Clean the spill area thoroughly to remove any residual contamination.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1881430&productDescription=N-DECYL+ACETATE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/d221953
https://datasheets.scbt.com/sc-214949.pdf
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://datasheets.scbt.com/sc-214949.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1881430&productDescription=N-DECYL+ACETATE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://datasheets.scbt.com/sc-214949.pdf
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.vigon.com/product/acetate-c-10-decyl-acetate/?doc=MSDS/500733_vigon_sds_us_english.pdf&namee=AcetateC10DecylAcetateSDS
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://datasheets.scbt.com/sc-214949.pdf
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.vigon.com/product/acetate-c-10-decyl-acetate/?doc=MSDS/500733_vigon_sds_us_english.pdf&namee=AcetateC10DecylAcetateSDS
https://www.vigon.com/product/acetate-c-10-decyl-acetate/?doc=MSDS/500733_vigon_sds_us_english.pdf&namee=AcetateC10DecylAcetateSDS
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.vigon.com/product/acetate-c-10-decyl-acetate/?doc=MSDS/500733_vigon_sds_us_english.pdf&namee=AcetateC10DecylAcetateSDS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Evacuate Area & Remove Ignition Sources

Don Appropriate PPE

Contain Spill
(Prevent Entry into Drains)

Absorb with Inert Material
(Sand, Vermiculite)

Collect and Place in
Labeled Disposal Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a decyl acetate spill.

Disposal Considerations
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All waste must be handled in accordance with local, state, and federal regulations.[4] Dispose

of contents and containers at an approved waste disposal plant.[2][11] Due to its aquatic

toxicity, avoid releasing it into the environment.[2][4]

Regulatory Information
Decyl acetate is listed on numerous international chemical inventories, including TSCA (USA),

DSL (Canada), EINECS (Europe), AICS (Australia), and KECL (Korea).[2][11] It is also

approved as a synthetic flavoring substance by the FDA (21 CFR 172.515) and JECFA.[3][6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670159?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

